Cas no 1261892-79-8 (3-(2-Chloro-5-methoxyphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(2-Chloro-5-methoxyphenyl)-5-nitrobenzoic acid
• CAS No: 1261892-79-8
• MF: C₁₄H₁₀ClNO₅
• MW: 307.685903072357
• MDL: MFCD18321637
• CID: 1025232
• PubChem ID: 53227504
• Update Time: 2025-11-02

3-(2-Chloro-5-methoxyphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-5'-methoxy-5-nitro-[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-chloro-5-methoxyphenyl)-5-nitrobenzoic acid
• 2/'-Chloro-5/'-Methoxy-5-nitro-[1,1/'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylic acid, 2'-chloro-5'-methoxy-5-nitro-
• MFCD18321637
• BS-20119
• CS-0210690
• DTXSID40691037
• 2'-Chloro-5'-methoxy-5-nitro-[1,1'-biphenyl]-3-carboxylicacid
• AKOS015999095
• A889595
• 2'-Chloro-5'-methoxy-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 1261892-79-8
• 3-(2-Chloro-5-methoxyphenyl)-5-nitrobenzoic acid

• MDL： MFCD18321637
• Inchi： 1S/C14H10ClNO5/c1-21-11-2-3-13(15)12(7-11)8-4-9(14(17)18)6-10(5-8)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key： HAEVOZUCOYDDGS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 307.02500
• Monoisotopic Mass: 307.0247501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.35000
• LogP: 4.14520

Additional information on 3-(2-Chloro-5-methoxyphenyl)-5-nitrobenzoic acid

Comprehensive Overview of 3-(2-Chloro-5-methoxyphenyl)-5-nitrobenzoic acid (CAS No. 1261892-79-8)

3-(2-Chloro-5-methoxyphenyl)-5-nitrobenzoic acid (CAS No. 1261892-79-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique nitrobenzoic acid backbone and chloro-methoxyphenyl substitution, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for its synthetic pathways, applications in drug discovery, and physicochemical properties, making it a topic of high relevance in modern chemistry.

The molecular structure of 3-(2-Chloro-5-methoxyphenyl)-5-nitrobenzoic acid features a nitro group at the 5-position of the benzoic acid ring, which enhances its reactivity in electrophilic substitution reactions. The presence of a chloro and methoxy group on the phenyl ring further modulates its electronic properties, making it a versatile building block for heterocyclic compounds. Recent studies highlight its potential in designing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic solutions in the post-pandemic era.

From a synthetic chemistry perspective, CAS No. 1261892-79-8 is often synthesized via Pd-catalyzed cross-coupling reactions or nitration of precursor benzoic acids. Its solubility in organic solvents like DMSO and methanol facilitates its use in high-throughput screening assays. Environmental scientists also explore its biodegradation pathways, addressing concerns about sustainable chemical practices—a hot topic in green chemistry forums.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 3-(2-Chloro-5-methoxyphenyl)-5-nitrobenzoic acid. Its melting point (typically 180–185°C) and stability under ambient conditions are key parameters for storage and handling. These properties are frequently queried in chemical databases and patent literature, reflecting its industrial importance.

In the context of intellectual property, CAS No. 1261892-79-8 appears in patents related to crop protection chemicals and pharmaceutical formulations. Its role in structure-activity relationship (SAR) studies is particularly notable, as researchers aim to optimize bioavailability and target selectivity. This aligns with trending searches on AI-driven drug design and computational chemistry tools, which prioritize molecular optimization.

Safety data for 3-(2-Chloro-5-methoxyphenyl)-5-nitrobenzoic acid emphasizes standard laboratory precautions, including the use of personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its nitro group warrants careful handling to avoid thermal decomposition. Such details are crucial for laboratory safety protocols, a recurring theme in academic and industrial discussions.

Market trends indicate rising demand for custom synthesis of CAS No. 1261892-79-8, driven by its utility in R&D pipelines. Suppliers often highlight its purity grades (e.g., >98%) and batch-to-batch consistency, catering to stringent quality control requirements. These factors are critical for contract research organizations (CROs) and pharmaceutical manufacturers.

In summary, 3-(2-Chloro-5-methoxyphenyl)-5-nitrobenzoic acid (CAS No. 1261892-79-8) exemplifies the intersection of organic synthesis, medicinal chemistry, and industrial applications. Its multifaceted role underscores the importance of specialty chemicals in advancing scientific innovation, resonating with current interests in precision medicine and sustainable agrochemicals.